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Compound of Interest

Compound Name: Bicyclo[6.1.0]nonan-4-ol

Cat. No.: B15261627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties, synthesis, and

potential applications of Bicyclo[6.1.0]nonan-4-ol, a saturated bicyclic alcohol. This document

is intended to serve as a comprehensive resource for researchers and professionals in the

fields of organic chemistry, medicinal chemistry, and materials science.

Chemical and Physical Properties
Bicyclo[6.1.0]nonan-4-ol is a solid organic compound with the molecular formula C₉H₁₆O.[1]

Its structure consists of a cyclooctane ring fused to a cyclopropane ring, with a hydroxyl group

attached to the C4 position of the cyclooctane ring. The presence of the strained cyclopropane

ring and the hydroxyl group makes it an interesting building block for the synthesis of more

complex molecules.

Table 1: General Properties of Bicyclo[6.1.0]nonan-4-ol
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Property Value Reference

CAS Number 28405-40-5 [1]

Molecular Formula C₉H₁₆O [1]

Molecular Weight 140.22 g/mol [1]

Purity 95% [1]

Storage Conditions 2-8°C [1]

MDL Number MFCD30336760 [1]

While specific data on the melting point, boiling point, and solubility of Bicyclo[6.1.0]nonan-4-
ol are not readily available in the surveyed literature, the properties of the related compound,

(1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-ylmethanol, which has a melting point of 64 °C, may

provide a rough estimate.[2] However, it is crucial to note that the presence of the alkyne and

the different position of the hydroxyl group in the latter will significantly influence its physical

properties.

Spectroscopic Data
Detailed spectroscopic data for Bicyclo[6.1.0]nonan-4-ol is not extensively reported. However,

based on the known spectra of the parent bicyclo[6.1.0]nonane and related derivatives, the

expected spectral characteristics can be inferred. For comparison, 1H NMR data for a butyl-

substituted bicyclo[6.1.0]non-3-en-2-ol has been reported.[3] Researchers are advised to

perform their own spectral analysis for unambiguous characterization.

Synthesis and Reactivity
Synthesis
Bicyclo[6.1.0]nonan-4-ol can be synthesized via the reduction of the corresponding ketone,

bicyclo[6.1.0]nonan-4-one.[4] A general experimental protocol for such a reduction would

typically involve the use of a reducing agent like sodium borohydride in an alcoholic solvent.

Experimental Protocol: Reduction of Bicyclo[6.1.0]nonan-4-one
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Dissolution: Dissolve bicyclo[6.1.0]nonan-4-one in a suitable alcohol solvent (e.g., methanol

or ethanol) in a round-bottom flask equipped with a magnetic stirrer.

Cooling: Cool the solution in an ice bath to 0°C.

Addition of Reducing Agent: Slowly add sodium borohydride (NaBH₄) portion-wise to the

stirred solution. The amount of NaBH₄ should be in slight excess relative to the ketone.

Reaction: Allow the reaction to stir at 0°C for a specified time (e.g., 1-2 hours) and then warm

to room temperature, monitoring the reaction progress by thin-layer chromatography (TLC).

Quenching: After completion, cautiously quench the reaction by the slow addition of water or

a dilute acid (e.g., 1M HCl) to decompose the excess NaBH₄.

Extraction: Extract the aqueous mixture with an organic solvent (e.g., diethyl ether or ethyl

acetate).

Washing and Drying: Wash the combined organic layers with brine, dry over an anhydrous

salt (e.g., MgSO₄ or Na₂SO₄), and filter.

Purification: Remove the solvent under reduced pressure to yield the crude product. Purify

the crude Bicyclo[6.1.0]nonan-4-ol by column chromatography on silica gel.

DOT Diagram: Synthesis Workflow
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Caption: Workflow for the synthesis of Bicyclo[6.1.0]nonan-4-ol.
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Reactivity
The chemical reactivity of Bicyclo[6.1.0]nonan-4-ol is primarily dictated by the hydroxyl group

and the strained cyclopropane ring. The hydroxyl group can undergo typical alcohol reactions

such as oxidation to the corresponding ketone, esterification, and etherification. The strained

three-membered ring is susceptible to ring-opening reactions under certain conditions, such as

in the presence of electrophiles or under hydrogenolysis conditions.

Studies on the oxygenation of the parent bicyclo[6.1.0]nonane have shown that reactions can

occur at various positions on the bicyclic core, leading to the formation of different alcohol

isomers. For instance, reaction with dioxiranes has been shown to yield trans-

bicyclo[6.1.0]nonan-2-ol.[5][6] This suggests that selective functionalization of the

bicyclo[6.1.0]nonane skeleton is a potential area for further research.

Potential Applications
While specific applications for Bicyclo[6.1.0]nonan-4-ol are not widely documented, its

structural features suggest potential utility in several areas of chemical research and

development.

Scaffold for Drug Discovery: The rigid bicyclic core of Bicyclo[6.1.0]nonan-4-ol can serve

as a scaffold for the synthesis of novel small molecules with potential biological activity. The

hydroxyl group provides a convenient handle for further functionalization and diversification.

Derivatives such as 5-(substituted-amino)bicyclo[6.1.0]nonan-4-ols have been

synthesized, indicating the potential for creating libraries of related compounds for screening.

[7][8][9]

Building Block in Organic Synthesis: The unique combination of a strained ring and a

functional group makes Bicyclo[6.1.0]nonan-4-ol a potentially valuable intermediate in the

synthesis of complex target molecules, including natural products.

Materials Science: The related compound, (1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-ylmethanol

(BCN-OH), has found applications in materials science.[2] While Bicyclo[6.1.0]nonan-4-ol
lacks the alkyne functionality of BCN-OH, its bicyclic structure could still be incorporated into

polymers or other materials to impart specific physical or chemical properties.

DOT Diagram: Potential Application Areas
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Caption: Potential applications of Bicyclo[6.1.0]nonan-4-ol.

Conclusion
Bicyclo[6.1.0]nonan-4-ol is a bicyclic alcohol with potential as a versatile building block in

organic synthesis and medicinal chemistry. While detailed characterization data for this specific

isomer is limited in the current literature, its synthesis from the corresponding ketone is

established. Further research into the physical, chemical, and biological properties of

Bicyclo[6.1.0]nonan-4-ol and its derivatives is warranted to fully explore its potential in various

scientific disciplines. The information provided in this guide serves as a foundational resource

for researchers interested in this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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